[2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
[2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
Pyrethrin II is a member of pyrethrins. It derives from a pyrethrin I.
Brand Name:
Vulcanchem
CAS No.:
121-29-9
VCID:
VC0089391
InChI:
InChI=1S/C22H28O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h7-9,11,16,18-19H,1,10,12H2,2-6H3/b9-8-,13-11+/t16-,18?,19+/m1/s1
SMILES:
CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C
Molecular Formula:
C22H28O5
Molecular Weight:
372.5 g/mol
[2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
CAS No.: 121-29-9
Main Products
VCID: VC0089391
Molecular Formula: C22H28O5
Molecular Weight: 372.5 g/mol
CAS No. | 121-29-9 |
---|---|
Product Name | [2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate |
Molecular Formula | C22H28O5 |
Molecular Weight | 372.5 g/mol |
IUPAC Name | [2-methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate |
Standard InChI | InChI=1S/C22H28O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h7-9,11,16,18-19H,1,10,12H2,2-6H3/b9-8-,13-11+/t16-,18?,19+/m1/s1 |
Standard InChIKey | VJFUPGQZSXIULQ-XIGJTORUSA-N |
Isomeric SMILES | CC1=C(C(=O)C[C@@H]1OC(=O)[C@@H]2[C@H](C2(C)C)/C=C(\C)/C(=O)OC)C/C=C\C=C |
SMILES | CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C |
Canonical SMILES | CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C |
Colorform | Viscous liquid |
Description | Pyrethrin II is a member of pyrethrins. It derives from a pyrethrin I. |
Shelf Life | Oxidizes rapidly and becomes inactive in air. Pyrethrums are highly unstable in the presence of light, moisture, and air. Whole flowers decompose more slowly than ground flowers or dust. Stored powders lose about 20% of their potency in one year. The potency of the pyrethrums can best be preserved in sealed, lightproof containers kept at lower temperatures. /Pyrethrum/ Pyrethrins are decomposed by exposure to light with loss of insecticidal activity. They are rapidly oxidized and inactivated by air. /Pyrethrins/ ... As the pyrethrins approach 100% purity, their stability decreases; pyrethrin I & II are less stable than the other compounds. /Pyrethrins/ Stable >10 yr in absence of light, at ambient temperature. |
Solubility | 2.42e-05 M Soluble in ethanol, ether, carbon tetrachloride Soluble in petroleum ether (less sol than pyrethrin I), kerosene, ethylene dichloride, nitromethane In water, 9.0 mg/L (temperature not specified) |
Synonyms | pyrethrin I pyrethrin II |
Vapor Pressure | 3.98e-07 mmHg 3.98X10-7 mm Hg at 25 °C |
PubChem Compound | 12314789 |
Last Modified | Dec 23 2021 |
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